N-(2-methoxyphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide

• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol
• IUPAC Name: N-(2-methoxyphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide
• InChI: InChI=1S/C21H27N3O3/c1-26-19-9-5-3-7-17(19)22-21(25)11-12-23-13-15-24(16-14-23)18-8-4-6-10-20(18)27-2/h3-10H,11-16H2,1-2H3,(H,22,25)
• InChI Key: FLXLSGHTBVSWKA-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NC(=O)CCN2CCN(CC2)C3=CC=CC=C3OC

Description

N-(2-methoxyphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide, also known as MPMP, is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential therapeutic applications in various medical fields, including neuroscience, psychiatry, and oncology.

Mechanism of Action

The exact mechanism of action of N-(2-methoxyphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide is not fully understood, but it is believed to involve the modulation of various neurotransmitters, including dopamine, serotonin, and norepinephrine. It has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective and anticancer effects.
Biochemical and Physiological Effects:
N-(2-methoxyphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitters, the inhibition of oxidative stress and inflammation, and the induction of apoptosis in cancer cells. It has also been shown to improve cognitive function and reduce anxiety and depression-like behaviors in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-methoxyphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide in lab experiments is its relatively low toxicity and high solubility in water and organic solvents. However, its limited stability and relatively low potency may pose challenges in some experimental settings.

Future Directions

There are several future directions for the research on N-(2-methoxyphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide, including:
1. Further investigation of its neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.
2. Exploration of its potential as a treatment for depression and anxiety disorders, including clinical trials in humans.
3. Investigation of its anticancer properties in other types of cancer, such as lung cancer and colon cancer.
4. Development of more potent and stable derivatives of N-(2-methoxyphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide for use in experimental and clinical settings.
5. Investigation of its potential as a therapeutic agent for other medical conditions, such as cardiovascular diseases and autoimmune disorders.
Conclusion:
In conclusion, N-(2-methoxyphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide is a promising chemical compound that has been extensively studied for its potential therapeutic applications in various medical fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on N-(2-methoxyphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide may lead to the development of novel treatments for various medical conditions.

Synthesis Methods

The synthesis of N-(2-methoxyphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide involves the reaction of 1-(2-methoxyphenyl)piperazine with 3-bromo-N-(2-methoxyphenyl)propanamide in the presence of a base, followed by purification using column chromatography. The yield of N-(2-methoxyphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide is typically around 60%, and the purity can be further improved by recrystallization.

Scientific Research Applications

N-(2-methoxyphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide has been studied for its potential therapeutic applications in various medical fields. In neuroscience, it has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. In psychiatry, it has been investigated as a potential treatment for depression and anxiety disorders. In oncology, it has been studied for its anticancer properties, particularly in breast cancer and leukemia.